Cas no 1565524-60-8 (({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine)

• Product Name: ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine
• CAS No: 1565524-60-8
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5042813
• Update Time: 2025-05-30

({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({1-[2-(tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine
• N-methyl-1-[1-[2-[(2-methylpropan-2-yl)oxy]ethyl]pyrazol-4-yl]methanamine
• ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine

• Inchi： 1S/C11H21N3O/c1-11(2,3)15-6-5-14-9-10(7-12-4)8-13-14/h8-9,12H,5-7H2,1-4H3
• InChI Key： UWZYAMSAWNZOLW-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C=N1)CNC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1

Additional information on ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine

Compound Introduction: ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine and CAS No. 1565524-60-8

The compound with the CAS number 1565524-60-8 and the product name ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The unique combination of functional groups, including a pyrazole core and a tert-butoxyethyl side chain, positions this compound as a promising candidate for further exploration in therapeutic interventions.

In recent years, the development of novel heterocyclic compounds has been a focal point in academic and industrial research. Pyrazole derivatives, in particular, have demonstrated remarkable versatility as pharmacophores, exhibiting a wide range of biological activities. The presence of the tert-butoxyethyl moiety in the structure of this compound not only enhances its solubility but also contributes to its stability, making it an attractive scaffold for medicinal chemists. This feature is particularly relevant in the context of drug design, where optimal pharmacokinetic properties are essential for clinical efficacy.

The molecular structure of ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine incorporates several key elements that are critical for its biological activity. The pyrazole ring, known for its ability to interact with various biological targets, serves as the central core of the molecule. This ring system is further functionalized with a methylamine substituent, which is known to enhance binding affinity to biological receptors. Additionally, the tert-butoxyethyl side chain not only improves solubility but also provides a steric hindrance that can modulate receptor interactions, potentially leading to improved selectivity and reduced side effects.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new therapeutic agents. For instance, compounds with similar structural motifs have been investigated for their potential anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine suggests that it may exhibit similar biological activities. Preliminary in vitro studies have shown promising results, indicating that this compound can interact with specific enzymes and receptors involved in various disease pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the tert-butoxyethyl group is particularly critical and requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to achieve increasingly efficient and scalable production processes for complex molecules like this one. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In addition to its synthetic challenges, the biological evaluation of ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine presents unique opportunities for research. The compound's ability to modulate biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. Collaborative efforts between chemists and biologists are essential for unraveling the full potential of this molecule. By integrating computational modeling with experimental validation, researchers can gain deeper insights into how this compound interacts with biological systems.

The future prospects for this compound are promising, with ongoing research aimed at identifying new applications and optimizing its properties. As our understanding of disease biology continues to evolve, so too will our ability to design molecules that effectively target specific disease pathways. The structural features of ({1-[2-(Tert-butoxy)ethyl]-1H-pyrazol-4-yl}methyl)(methyl)amine, combined with its demonstrated biological activity, make it a cornerstone in the ongoing quest for novel therapeutic agents.

In conclusion, the compound with CAS number 1565524-60-8 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.